Cas no 1341959-08-7 (3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine)

• Product Name: 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine
• CAS No: 1341959-08-7
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 5041971
• Update Time: 2025-05-21

3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, tetrahydro-α-(2,2,2-trifluoroethyl)-
• 3,3,3-trifluoro-1-(tetrahydro-2h-pyran-4-yl)propan-1-amine
• 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine

• Inchi： 1S/C8H14F3NO/c9-8(10,11)5-7(12)6-1-3-13-4-2-6/h6-7H,1-5,12H2
• InChI Key： NDVJXSYLRFRKFF-UHFFFAOYSA-N
• SMILES： C(C1CCOCC1)(N)CC(F)(F)F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine

Comprehensive Overview of 3,3,3-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine (CAS No. 1341959-08-7)

3,3,3-Trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine (CAS No. 1341959-08-7) is a fluorinated amine derivative with a unique structural framework, combining a tetrahydro-2H-pyran-4-yl moiety with a trifluoropropyl group. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block for drug discovery and material science applications. The presence of the trifluoro group enhances its metabolic stability and lipophilicity, making it a valuable candidate for optimizing bioactive molecules.

In recent years, the demand for fluorinated compounds has surged, driven by their applications in medicinal chemistry and crop protection. Researchers are particularly interested in 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine due to its ability to modulate pharmacokinetic properties, such as bioavailability and membrane permeability. The tetrahydro-2H-pyran ring further contributes to its conformational rigidity, which is crucial for target selectivity in drug design. This compound is often explored in the synthesis of small-molecule inhibitors and GPCR modulators, addressing key challenges in neurological disorders and inflammatory diseases.

The synthesis of CAS No. 1341959-08-7 typically involves multi-step organic reactions, including nucleophilic substitution and reduction processes. Advanced techniques like flow chemistry and catalyzed asymmetric synthesis have been employed to improve yield and enantioselectivity, reflecting the growing trend toward green chemistry and sustainable manufacturing. Analytical characterization using NMR, HPLC, and mass spectrometry ensures high purity, meeting the stringent requirements of pharmaceutical intermediates.

From a commercial perspective, 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine is supplied by specialized chemical manufacturers and custom synthesis providers. Its pricing and availability are influenced by factors such as raw material costs and regulatory compliance. The compound’s patent landscape is also evolving, with several applications filed for its derivatives in oncology and CNS therapeutics, highlighting its industrial relevance.

In summary, 3,3,3-trifluoro-1-(tetrahydro-2H-pyran-4-yl)propan-1-amine (CAS No. 1341959-08-7) represents a promising scaffold in modern drug development. Its unique chemical properties align with current research priorities, including precision medicine and fragment-based drug discovery. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing innovative therapeutics.